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Get Quote

UNC2025 is a potent, orally bioavailable small-molecule inhibitor that primarily targets the receptor tyrosine

kinases MER (also known as MERTK) and FLT3. Its high potency, with IC50 values in the sub-nanomolar

range, means that effective concentrations in cell assays are typically low, in the nanomolar (nM) scale [1]

[2] [3].

The table below summarizes its key inhibitory profile:

Target Reported IC50 (nM) Primary Cellular Context

MER 0.74 nM [1], 0.46 nM [3] Leukemia (ALL, AML), NSCLC [1] [2]

FLT3 0.8 nM [1], 0.35 nM [3] Acute Myelogenous Leukemia (AML) [2]

Axl ~15-20x less selective than MER [1], 1.65 nM

[3]

Often assessed in kinome selectivity profiling

[2]

Tyro3 ~20x less selective than MER [1] Often assessed in kinome selectivity profiling

[2]

Frequently Asked Questions (FAQs)

Q1: What is a recommended starting concentration for UNC2025 in a new cell-based assay? A

conservative and common starting point for dose-response experiments is a range of 1 nM to 1000 nM (1
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µM). Given the sub-nanomolar IC50, you should expect to see significant target inhibition and phenotypic

effects well below 100 nM [1] [3]. It is crucial to include a vehicle control (e.g., DMSO) at the same

concentration used for your drug stock.

Q2: My assay shows no effect even at high concentrations (e.g., 1 µM). What could be wrong?

Verify Target Expression: Ensure your cell line model expresses the primary targets MER or FLT3.

The activity of UNC2025 has been demonstrated in specific models including 697 B-ALL, Molm-14
AML, and A549/A549 NSCLC cells [1] [2].

Check Solvent Solubility: UNC2025 is typically dissolved in DMSO. Be aware that the maximum
solubility in aqueous culture media might be a limiting factor. Sonication of the stock solution and

working solution is recommended [1].
Confirm Bioactivity: Use a positive control assay, such as immunoblotting for phosphorylated MER

or FLT3, to confirm the drug is active in your hands [1] [3].

Q3: I see cytotoxic effects in my normal cell controls. How can I address this? UNC2025 is designed to

be selective, but all inhibitors can have off-target effects at high enough concentrations.

Dose-Response is Key: Establish a full dose-response curve to find a window of selectivity between

your disease model and normal cells.
Use Relevant Normal Cells: Perform colony formation or cell viability assays using normal human

mononuclear cells from bone marrow or umbilical cord blood as a more relevant control for
hematopoietic toxicity [3].

Detailed Experimental Protocols

The following protocols are adapted from peer-reviewed literature that established the bioactivity of

UNC2025 [1] [3].

Protocol 1: Inhibition of Kinase Phosphorylation (Immunoblotting) This protocol measures direct target

engagement by assessing the reduction in phosphorylated MER or FLT3.

Cell Preparation: Culture relevant cells (e.g., 697 B-ALL, Molm-14 AML) at a density of 3x10⁶

cells/mL.
Drug Treatment: Treat cells with a concentration range of UNC2025 (e.g., 1-300 nM) or a DMSO

vehicle control for 1 hour.
Stimulation (Optional): To enhance the phosphorylation signal, treat cells for the last 3 minutes with

120 µM pervanadate (a phosphatase inhibitor) prior to collection.
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Lysis and Immunoprecipitation: Collect cells and lyse. Immunoprecipitate MER or FLT3 protein

using a specific antibody and Protein G agarose beads.
Western Blot: Detect phospho-proteins using an anti-phospho-MER antibody or anti-phospho-FLT3

antibody. Strip the membrane and re-probe for total MER or FLT3 to confirm equal loading.
Analysis: Determine relative phosphorylation levels using densitometry (e.g., with ImageJ software)

and calculate IC50 values via nonlinear regression.

Protocol 2: Soft Agar Colony Formation Assay This protocol assesses the long-term inhibitory effects on

cancer cell growth and transformation.

Base Agar Layer: Prepare a base layer of 0.5-1% agar in culture medium in a well.
Cell Layer: Suspend cells (e.g., A549 or Molm-14) in 0.35% soft agar containing 1x RPMI medium,

10% FBS, and the indicated concentrations of UNC2025 or DMSO vehicle. Overlay this mixture onto
the base layer.

Maintenance: Overlay with 2 mL of fresh medium containing 10% FBS and the corresponding drug
or vehicle. Refresh this medium and drug 3 times per week.
Staining and Counting: After 2 weeks, stain colonies with nitrotetrazolium blue chloride (NTB) and
count the number of colonies formed.

Signaling Pathway & Experimental Workflow

The following diagram illustrates the core signaling pathway inhibited by UNC2025 and a generalized

workflow for a cell-based assay, incorporating the key steps from the protocols above.
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UNC2025 Mechanism & Assay Workflow
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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